Phlebitis

Description

Phlebitis is the inflammation of a vein, most commonly occurring in the legs. It can be superficial, affecting veins near the skin surface, or deep, involving larger veins within muscles. Symptoms often include localized pain, tenderness, redness, and swelling along the affected vein. Causes range from trauma, prolonged immobility, and intravenous catheter insertion to underlying conditions like varicose veins or hypercoagulable states. Diagnosis typically involves clinical examination and imaging, such as Doppler ultrasound.